2-[2-[2-Chloro-3-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole;perchlorate

Specification

• CAS No.: 102185-03-5
• Molecular Formula: C32H36Cl2N2O4
• Molecular Weight: 583.5 g/mol
• IUPAC Name: 2-[2-[2-chloro-3-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole;perchlorate
• Standard InChI: InChI=1S/C32H36ClN2.ClHO4/c1-31(2)24-14-7-9-16-26(24)34(5)28(31)20-18-22-12-11-13-23(30(22)33)19-21-29-32(3,4)25-15-8-10-17-27(25)35(29)6;2-1(3,4)5/h7-10,14-21H,11-13H2,1-6H3;(H,2,3,4,5)/q+1;/p-1
• Standard InChI Key: NALBXTAOVMLCIX-UHFFFAOYSA-M
• SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4C)(C)C)CCC3)Cl)C)C.[O-]Cl(=O)(=O)=O
• Canonical SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4C)(C)C)CCC3)Cl)C)C.[O-]Cl(=O)(=O)=O

Introduction

The compound , 2-[2-[2-Chloro-3-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole;perchlorate, is a complex organic molecule that combines indole and cyclohexene rings with a perchlorate counterion. This compound is not explicitly listed in the provided search results, but related compounds and their properties can offer insights into its potential characteristics.

2-[2-[2-Chloro-3-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole;4-methylbenzenesulfonate

• CAS Number: Not explicitly listed for the perchlorate version, but a similar compound has a CAS number of 205744-92-9 for the tosylate version.

• Molecular Formula: The tosylate version has a formula similar to the perchlorate version but with a tosylate counterion instead.

• Molecular Weight: The tosylate version is around 570.9 g/mol for a related compound with a different counterion.

2-Chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one

• Molecular Formula: C8H11ClO2

• Molecular Weight: 174.62 g/mol

• CAS Number: 70990-68-0.

Table 2: Chemical Identifiers for Related Compounds

Compound Name	InChI	InChIKey	SMILES
2-Chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one	InChI=1S/C8H11ClO2/c1-8(2)3-5(10)7(9)6(11)4-8/h10H,3-4H2,1-2H3	DGNMCZASYCDCQQ-UHFFFAOYSA-N	CC1(CC(=C(C(=O)C1)Cl)O)C
2-[2-[2-Chloro-3-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole;4-methylbenzenesulfonate	Not specified for perchlorate version	Not specified for perchlorate version	Not specified for perchlorate version